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Compound of Interest

Compound Name: 4-Fluorobutanal

Cat. No.: B3031540 Get Quote

Technical Guide: Physical Properties of 4-
Fluorobutanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 4-
Fluorobutanal, a fluorinated aldehyde of interest in various chemical and pharmaceutical

research domains. The data presented herein is compiled from publicly available chemical

databases and is supplemented with detailed, generalized experimental protocols for the

determination of these properties.

Core Physical Properties
The boiling point and density are fundamental physical constants that are critical for the

purification, handling, and formulation of chemical compounds. For 4-Fluorobutanal (C₄H₇FO),

these properties are summarized below.

Data Presentation
Physical Property Value Conditions

Boiling Point 98.2 °C at 760 mmHg[1]

Density 0.925 g/cm³ Standard Conditions
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Experimental Protocols
While specific experimental determinations for 4-Fluorobutanal are not detailed in readily

available literature, the following standard methodologies are applicable for obtaining the

boiling point and density of liquid aldehydes.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, particularly with small sample volumes, the micro-boiling

point or capillary method is a suitable technique.

Methodology: Capillary Method

Sample Preparation: A small volume (a few milliliters) of 4-Fluorobutanal is placed into a

small test tube.

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the liquid

sample within the test tube. The test tube is then securely attached to a thermometer.

Heating: The entire assembly is gradually heated in a controlled manner, often using a liquid

bath to ensure uniform temperature distribution.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen

as a slow stream of bubbles. As the liquid's boiling point is approached and surpassed, a

rapid and continuous stream of bubbles will emerge from the capillary tube.

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed

to cool slowly. The boiling point is recorded as the temperature at which the stream of

bubbles ceases and the liquid begins to be drawn into the capillary tube.[2] This signifies the

point where the external pressure is equal to the vapor pressure of the substance.

Determination of Density
Density is the mass of a substance per unit volume. The pycnometer method is a highly

accurate and widely used technique for determining the density of liquids.

Methodology: Pycnometer Method
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Pycnometer Preparation: A pycnometer, which is a flask with a specific, accurately known

volume, is thoroughly cleaned, dried, and its mass is precisely measured using an analytical

balance.

Sample Filling: The pycnometer is then filled with 4-Fluorobutanal, ensuring that no air

bubbles are trapped. The stopper is carefully inserted, and any excess liquid is wiped from

the exterior.

Mass Measurement: The filled pycnometer is weighed to determine the mass of the liquid.

Density Calculation: The density of 4-Fluorobutanal is calculated by dividing the mass of the

liquid (mass of filled pycnometer minus the mass of the empty pycnometer) by the known

volume of the pycnometer.[3] All mass measurements should be performed at a constant

temperature to ensure accuracy.

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 4-Fluorobutanal.
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Experimental Workflow for Physical Property Determination
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Click to download full resolution via product page

Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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